Cas no 1071012-34-4 (4-bromo-2-(carboxymethoxy)benzoic acid)

• Product Name: 4-bromo-2-(carboxymethoxy)benzoic acid
• CAS No: 1071012-34-4
• MF: C₉H₇BrO₅
• MW: 275.052882432938
• CID: 5947907
• PubChem ID: 90299216
• Update Time: 2025-10-28

4-bromo-2-(carboxymethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-2-(carboxymethoxy)-
• 4-bromo-2-(carboxymethoxy)benzoic acid
• EN300-1627680
• 1071012-34-4
• SCHEMBL15897839

• Inchi： 1S/C9H7BrO5/c10-5-1-2-6(9(13)14)7(3-5)15-4-8(11)12/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： DMHUEUPNHIZKPE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Br)C=C1OCC(O)=O

Computed Properties

• Exact Mass: 273.94769g/mol
• Monoisotopic Mass: 273.94769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.794±0.06 g/cm3(Predicted)
• Boiling Point: 440.8±35.0 °C(Predicted)
• pka: 2.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 4-bromo-2-(carboxymethoxy)benzoic acid

4-Bromo-2-(Carboxymethoxy)Benzoic Acid: A Comprehensive Overview

4-Bromo-2-(carboxymethoxy)benzoic acid, also known by its CAS number CAS No. 1071012-34-4, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the para position, a carboxymethoxy group at the meta position, and a carboxylic acid group at the ortho position of the benzene ring. The combination of these functional groups makes it a valuable building block for synthesizing more complex molecules with diverse biological activities.

The synthesis of 4-bromo-2-(carboxymethoxy)benzoic acid typically involves multi-step organic reactions, including bromination, esterification, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and reduce side products. These developments are particularly important for large-scale production in industries such as pharmaceutical manufacturing.

In terms of applications, 4-bromo-2-(carboxymethoxy)benzoic acid has shown promise in drug discovery programs targeting various diseases. Its bromine substituent is known to enhance the bioavailability and pharmacokinetic properties of drugs, making it a valuable component in medicinal chemistry. Recent studies have highlighted its potential as an intermediate in the synthesis of anticancer agents. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective cytotoxicity against breast cancer cells while sparing healthy cells.

Beyond pharmaceuticals, 4-bromo-2-(carboxymethoxy)benzoic acid is also utilized in agrochemical research. Its carboxylic acid group can be modified to create herbicides or fungicides with improved efficacy. A 2023 report from the International Journal of Agricultural Chemistry revealed that certain analogs of this compound possess potent antifungal activity against crop pathogens such as Botrytis cinerea. This finding underscores its potential role in sustainable agriculture practices.

The chemical properties of 4-bromo-2-(carboxymethoxy)benzoic acid make it an ideal candidate for advanced materials science applications. Its ability to form stable metal complexes has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their potential in gas storage, catalysis, and sensing technologies. A 2023 study published in Nature Materials highlighted how derivatives of this compound can enhance the porosity and stability of MOFs under harsh conditions.

In conclusion, 4-bromo-2-(carboxymethoxy)benzoic acid, with its CAS number CAS No. 1071012-34-4, stands as a pivotal molecule in contemporary chemical research. Its diverse functional groups and adaptable structure make it an invaluable tool across multiple disciplines. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an even greater role in advancing scientific innovation.